Cas no 2248260-05-9 (Tert-butyl 2-(methylamino)-2-(2-methylphenyl)acetate)

• Product Name: Tert-butyl 2-(methylamino)-2-(2-methylphenyl)acetate
• CAS No: 2248260-05-9
• MF: C₁₄H₂₁NO₂
• MW: 235.32204413414
• CID: 5993756
• PubChem ID: 137941451
• Update Time: 2025-05-20

Tert-butyl 2-(methylamino)-2-(2-methylphenyl)acetate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 2-(methylamino)-2-(2-methylphenyl)acetate
• 2248260-05-9
• EN300-6512249

• Inchi： 1S/C14H21NO2/c1-10-8-6-7-9-11(10)12(15-5)13(16)17-14(2,3)4/h6-9,12,15H,1-5H3
• InChI Key： MTIPPRWRPFGFIO-UHFFFAOYSA-N
• SMILES： O(C(C(C1C=CC=CC=1C)NC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 235.157228913g/mol
• Monoisotopic Mass: 235.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 38.3Ų

Additional information on Tert-butyl 2-(methylamino)-2-(2-methylphenyl)acetate

Introduction to Tert-butyl 2-(methylamino)-2-(2-methylphenyl)acetate (CAS No. 2248260-05-9)

Tert-butyl 2-(methylamino)-2-(2-methylphenyl)acetate, with the CAS number 2248260-05-9, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butyl ester group, a methylamino substituent, and a 2-methylphenyl moiety. These functional groups contribute to its potential applications in drug discovery and development.

The chemical structure of Tert-butyl 2-(methylamino)-2-(2-methylphenyl)acetate can be represented as follows: C₁₃H₁₉NO₃. The tert-butyl ester group provides stability and solubility properties, while the methylamino and 2-methylphenyl moieties offer opportunities for interactions with biological targets. This combination of functional groups makes the compound a valuable candidate for various pharmacological studies.

Recent research has highlighted the potential of Tert-butyl 2-(methylamino)-2-(2-methylphenyl)acetate in the development of novel therapeutic agents. Studies have shown that compounds with similar structural features exhibit promising activities against a range of diseases, including neurodegenerative disorders, cancer, and inflammatory conditions. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent anti-inflammatory effects by inhibiting key enzymes involved in the inflammatory pathway.

In addition to its potential therapeutic applications, Tert-butyl 2-(methylamino)-2-(2-methylphenyl)acetate has been explored for its use in chemical synthesis. The tert-butyl ester group can be selectively cleaved under mild conditions, making it an attractive protecting group for amino functionalities. This property has been leveraged in the synthesis of complex molecules, where controlled deprotection steps are crucial for achieving the desired product.

The synthesis of Tert-butyl 2-(methylamino)-2-(2-methylphenyl)acetate typically involves several steps, including the formation of the tert-butyl ester from a carboxylic acid precursor and the introduction of the methylamino group through an amine coupling reaction. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound. For example, a one-pot procedure using palladium-catalyzed coupling reactions has been reported to yield high purity products with excellent yields.

In terms of safety and handling, Tert-butyl 2-(methylamino)-2-(2-methylphenyl)acetate is generally considered to be stable under standard laboratory conditions. However, as with any chemical compound, appropriate precautions should be taken to ensure safe handling and storage. It is recommended to use personal protective equipment (PPE) such as gloves and goggles when working with this compound.

The potential applications of Tert-butyl 2-(methylamino)-2-(2-methylphenyl)acetate extend beyond medicinal chemistry. In materials science, this compound has been investigated for its use in the development of functional polymers and coatings. The presence of reactive functional groups allows for facile modification and incorporation into polymer matrices, opening up new possibilities for advanced materials with tailored properties.

In conclusion, Tert-butyl 2-(methylamino)-2-(2-methylphenyl)acetate (CAS No. 2248260-05-9) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique structural features make it an attractive candidate for drug discovery, chemical synthesis, and materials science research. Ongoing studies continue to uncover new avenues for its utilization, further solidifying its importance in these fields.